1-amino-4-bromo-5-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid

• IUPAC Name: 1-amino-4-bromo-5-fluoro-2,3-dihydroindene-1-carboxylic acid
• InChI: InChI=1S/C10H9BrFNO2/c11-8-5-3-4-10(13,9(14)15)6(5)1-2-7(8)12/h1-2H,3-4,13H2,(H,14,15)
• InChI Key: QDRLIAXYVRQBNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C1C(=C(C=C2)F)Br)(C(=O)O)N
• Molecular Formula: C10H9BrFNO2
• Molecular Weight: 274.09 g/mol
• CAS No.: 1270526-08-3

Description

“1-amino-4-bromo-5-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid” is a chemical compound with the CAS Number: 1270526-08-3. It has a molecular weight of 274.09. The IUPAC name for this compound is 1-amino-4-bromo-5-fluoro-1-indanecarboxylic acid. It is typically stored at room temperature and comes in the form of a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9BrFNO2/c11-8-5-3-4-10 (13,9 (14)15)6 (5)1-2-7 (8)12/h1-2H,3-4,13H2, (H,14,15). This code provides a standard way to encode the compound’s molecular structure and formula. Unfortunately, a detailed molecular structure analysis is not available in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Fluorinated Naphthoic Acids : Fluorinated versions of naphthoic acids, similar in structure to the specified compound, are synthesized for their potential in creating biologically active compounds. The study describes the synthesis of various mono- and difluoronaphthoic acids, highlighting the importance of fluorinated compounds in medicinal chemistry (Tagat et al., 2002).

• Radiolabeling and Biological Evaluation : Compounds structurally related to the specified acid have been radiolabeled and evaluated for their use as PET imaging agents, showcasing the importance of such compounds in diagnostic imaging. This research demonstrates the potential medical applications of these compounds in tracking and studying disease processes (Pickel et al., 2020).

• Boronic Acid Derivatives Synthesis : Amino-3-fluorophenyl boronic acid, a compound with similarities to the requested acid, was synthesized for use in constructing glucose sensing materials. This research highlights the compound's application in developing biomedical devices that can monitor glucose levels in physiological conditions (Das et al., 2003).

Potential Applications in Drug Development

• CCR5 Antagonist Synthesis : The synthesis of compounds related to the specified acid has been directed towards developing orally active CCR5 antagonists, which are potential therapeutic agents for treating conditions like HIV. This underscores the role of such compounds in the synthesis of drugs with specific biological targets (Ikemoto et al., 2005).

• Synthesis of Fluoroindolecarboxylic Acids : Research on the synthesis of fluoroindolecarboxylic acids, related to the inquiry, provides insight into methods for creating structurally diverse compounds with potential applications in the development of anticancer drugs (Schlosser et al., 2006).

Safety and Hazards

This compound has been labeled with the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or in contact with skin. The specific hazard statements associated with this compound are H302, H315, H319, and H335, which indicate harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively.

Mechanism of Action

Target of Action

The compound “1-amino-4-bromo-5-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid” is an indole derivative . Indole derivatives are known to interact with a variety of targets, including enzymes, receptors, and ion channels, due to their versatile structure .

Mode of Action

Indole derivatives often interact with their targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .

Biochemical Pathways

Without specific information, it’s difficult to determine the exact biochemical pathways affected by “this compound”. Indole derivatives are involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Pharmacokinetics

Generally, the pharmacokinetic properties of a compound depend on its chemical structure, and modifications to the structure can significantly affect its absorption, distribution, metabolism, and excretion .

Result of Action

Indole derivatives have been shown to exhibit a wide range of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .